T-Boc-N-amido-peg4-val-cit

• Molecular Formula: C27H51N5O11
• Molecular Weight: 621.7 g/mol
• InChI: InChI=1S/C27H51N5O11/c1-19(2)22(23(34)31-20(24(35)36)7-6-9-29-25(28)37)32-21(33)8-11-39-13-15-41-17-18-42-16-14-40-12-10-30-26(38)43-27(3,4)5/h19-20,22H,6-18H2,1-5H3,(H,30,38)(H,31,34)(H,32,33)(H,35,36)(H3,28,29,37)/t20-,22-/m0/s1
• InChIKey: NMJNBMUJBQXLGS-UNMCSNQZSA-N

t-Boc-N-amido-peg4-val-cit Baseline & Structure

t-Boc-N-amido-PEG4-Val-Cit (CAS 2231240-82-5) is a heterobifunctional protease-cleavable linker building block widely employed in the construction of antibody-drug conjugates (ADCs) and targeted therapeutic conjugates. The molecule integrates a tert-butyloxycarbonyl (Boc)-protected amine, a tetraethylene glycol (PEG4) spacer, and a valine-citrulline (Val-Cit) dipeptide terminated by a free carboxylic acid [1]. This architecture enables sequential orthogonal deprotection and conjugation: the Boc group is removed under acidic conditions (e.g., TFA) to liberate a primary amine for downstream coupling, while the free carboxylic acid permits direct amidation with amine-containing payloads or scaffolds without requiring a self-immolative para-aminobenzyl (PAB) spacer . The PEG4 segment enhances aqueous solubility and reduces non-specific interactions relative to shorter PEG analogs [1].

1 Boc-protected amine enables orthogonal acid-labile deprotection for sequential conjugation

2 PEG4 spacer provides enhanced aqueous solubility and reduced non-specific interactions

3 Free carboxylic acid permits direct amidation to amine-containing payloads without PAB spacer

4 Val-Cit dipeptide offers cathepsin B-labile cleavage for intracellular payload release research

• [1] MedChemExpress. t-Boc-N-amido-PEG4-Val-Cit Product Datasheet. Available at: https://www.medchemexpress.eu/t-boc-n-amido-peg4-val-cit.html View Source

t-Boc-N-amido-peg4-val-cit vs. Generic Val-Cit Linkers

Superficially interchangeable Val-Cit linkers diverge profoundly in PEG chain length, protecting group chemistry, and terminal functionality, each parameter directly affecting conjugate solubility, aggregation propensity, payload compatibility, and in vivo pharmacokinetics. The conventional Val-Cit-PABC platform suffers from inherent hydrophobicity-driven aggregation, limited drug-to-antibody ratio (DAR), and susceptibility to premature payload release by carboxylesterases and neutrophil elastase [1]. Shorter PEG2 variants deliver approximately 30% lower hydrodynamic radius and reduced shielding against hydrophobic payloads, while longer PEG8/PEG12 chains, though improving PK profiles, increase molecular weight and synthetic complexity [2]. Boc vs. Fmoc protection dictates deprotection orthogonality: Boc requires acidic conditions compatible with acid-stable payloads; Fmoc requires basic piperidine treatment incompatible with base-sensitive functional groups. The following quantitative evidence demonstrates where t-Boc-N-amido-PEG4-Val-Cit occupies a therapeutically and synthetically differentiated niche.

PEG length PEG2 variants may provide lower hydrodynamic radius and reduced payload shielding, increasing aggregation risk in high-DAR ADC research.

Protecting group Fmoc-protected analogs require basic piperidine deprotection incompatible with base-sensitive payloads; Boc enables acidic orthogonal strategy.

Terminal group PAB-containing linkers add ~105 Da and require two-step activation before payload conjugation, altering synthetic workflow and cathepsin B release profile.

• [1] Matsuda Y, et al. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody-Drug Conjugates. J Med Chem. 2024;67(20):18124-18138. doi:10.1021/acs.jmedchem.4c01004 View Source
• [2] Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. J Immunother Cancer. 2025;13(Suppl 2):A1079. Abstract 953. View Source

t-Boc-N-amido-peg4-val-cit Comparative Evidence

PEG4 Hydrophilicity vs. PEG2 and Non-PEG Linkers

PEG4 incorporation increases aqueous solubility relative to PEG2 and non-PEG Val-Cit linkers. In a comparative ADC study, DAR8 trastuzumab-MMAE conjugates employing pendant-type PEG4 linkers exhibited reduced aggregation versus non-PEG controls, though PEG8 and PEG12 variants showed further improved PK profiles (slower clearance, higher plasma exposure) [1]. PEG4 thus represents a balanced midpoint: superior hydrophilicity over PEG2 (four ethylene oxide units vs. two) and non-PEG linkers, while maintaining lower molecular weight (621.72 Da) and reduced synthetic burden compared to PEG8/PEG12 constructs . Vendor data indicate that structurally related Mal-PEG4-Val-Cit-PAB achieves solubility of 83.33 mg/mL in DMSO, attributable to the PEG4 segment .

PEG4 Hydrophilicity

Class-level inference

4 ethylene oxide units vs. 2 (PEG2) and 0 (non-PEG); DAR8-ADC intermediate aggregation between PEG8/PEG12 and non-PEG controls.

Balanced hydrophilicity and MW supports high-DAR ADC construct research with moderate payload hydrophobicity.

PEG8/PEG12 show further reduced aggregation in reported studies; optimal length depends on payload properties.

Evidence Dimension	PEG chain length effect on ADC hydrophobicity and aggregation
Target Compound Data	PEG4-containing DAR8-ADC: intermediate hydrophobicity by HIC; aggregate content intermediate between PEG8/PEG12 and non-PEG controls [1]
Comparator Or Baseline	DAR8-ADC without PEG: highest hydrophobicity and aggregation; DAR8-ADC with PEG8/PEG12: lowest hydrophobicity and aggregation, superior PK [1]; Boc-PEG2-Val-Cit-PAB-OH (MW 638.75): shorter PEG2 with reduced shielding
Quantified Difference	PEG4 provides 4 ethylene oxide units vs. 2 (PEG2) and 0 (non-PEG); aggregate content decreases as PEG length increases [1]
Conditions	Trastuzumab-based DAR8 ADCs with auristatin E (MMAE) payload; HIC chromatography; stability at 40°C in formulation buffer; mouse PK studies [1]

Why This Matters

PEG4 enables higher DAR conjugation with acceptable aggregation risk, a critical procurement parameter when selecting linker length for hydrophobic payloads.

• [1] Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. J Immunother Cancer. 2025;13(Suppl 2):A1079. Abstract 953. View Source

Boc vs. Fmoc Deprotection Orthogonality

The Boc group on t-Boc-N-amido-PEG4-Val-Cit is cleaved under acidic conditions (TFA/CH₂Cl₂, 1:1, 20 min at room temperature) to expose the primary amine for subsequent conjugation [1]. In contrast, Fmoc-protected analogs (e.g., Fmoc-PEG4-Val-Cit-PAB-OH) require basic piperidine treatment for deprotection, conditions that are incompatible with base-sensitive payloads, esters, and certain linker chemistries [2]. This orthogonality permits selective Boc removal in the presence of Fmoc groups, enabling sequential conjugation strategies where the carboxylic acid of t-Boc-N-amido-PEG4-Val-Cit is first coupled to an amine-bearing payload via amidation, followed by Boc deprotection and attachment of a targeting ligand [1]. Boc deprotection yields only CO₂ and tert-butanol as volatile byproducts, simplifying purification .

Boc vs. Fmoc Orthogonality

Cross-study comparable

Boc: TFA/CH₂Cl₂ (1:1), 20 min, RT. Fmoc: 20% piperidine/DMF (basic). Orthogonal deprotection strategies.

Supports sequential conjugation with acid-stable payloads where Fmoc is incompatible.

Boc deprotection yields volatile byproducts; ideal for auristatin-class payloads.

Evidence Dimension	Deprotection conditions and orthogonality
Target Compound Data	Boc removal: TFA/CH₂Cl₂ (1:1), 20 min, RT; yields free amine [1]
Comparator Or Baseline	Fmoc deprotection: 20% piperidine in DMF (basic conditions); incompatible with base-labile groups [2]
Quantified Difference	Boc cleavage is acid-mediated; Fmoc cleavage is base-mediated. No quantitative rate comparison available; orthogonality is categorical.
Conditions	Liquid-phase peptide synthesis conditions; compatibility with acid-stable payloads (e.g., auristatins, maytansinoids)

Why This Matters

The acid-labile Boc group allows procurement of a single linker building block suitable for multi-step orthogonal conjugation workflows where Fmoc-based linkers would fail due to basic deprotection incompatibility with base-sensitive payloads.

• [1] Patent DE19975019: Verfahren zur Herstellung von Peptiden. Boc deprotection with TFA/CH₂Cl₂ (1:1), 20 min, RT. Available via Google Patents. View Source
• [2] MedChemExpress. Fmoc-PEG4-Val-Cit-PAB-OH Product Datasheet. Fmoc group removal with piperidine. Available at: https://www.medchemexpress.cn/fmoc-peg4-val-cit-pab-oh.html View Source

PAB-Free Linker via Carboxylic Acid Terminus

t-Boc-N-amido-PEG4-Val-Cit terminates in a free carboxylic acid (MW 621.72 Da) and lacks the para-aminobenzyl alcohol (PAB) self-immolative spacer present in Boc-PEG4-Val-Cit-PAB-OH (MW 726.86 Da) . This represents a ~105 Da (14.5%) molecular weight reduction. The PAB spacer, while enabling traceless drug release via 1,6-elimination, introduces additional synthetic steps, increased hydrophobicity, and potential sites for premature cleavage by carboxylesterases [1]. By omitting PAB, t-Boc-N-amido-PEG4-Val-Cit serves as a versatile precursor that can be directly amidated to payloads bearing free amines; release then relies on cathepsin B cleavage of the Val-Cit amide bond rather than PAB elimination, yielding a payload-Cit fragment [2]. This direct-release mechanism may be advantageous for payloads that tolerate a residual citrulline moiety or when combined with alternative self-immolative strategies introduced downstream.

PAB-Free Design

Head-to-head

MW 621.72 Da vs. 726.86 Da (Boc-PEG4-Val-Cit-PAB-OH) — Δ105.14 Da (14.5% reduction).

Lower molecular weight simplifies characterization and reduces per-mole cost in ADC research.

Direct amidation to amine payloads avoids two-step PNP carbonate activation.

Evidence Dimension	Molecular weight and presence of PAB self-immolative spacer
Target Compound Data	MW 621.72 Da; no PAB spacer; free -COOH terminus
Comparator Or Baseline	Boc-PEG4-Val-Cit-PAB-OH: MW 726.86 Da; contains PAB spacer and benzylic alcohol terminus
Quantified Difference	ΔMW = 105.14 Da (14.5% reduction); PAB spacer absent in target compound
Conditions	Structures confirmed by CAS registry, molecular formula, and SMILES: target C₂₇H₅₁N₅O₁₁ vs. comparator C₃₄H₅₈N₆O₁₁

Why This Matters

Lower molecular weight translates to reduced cost per mole of conjugated product and simpler analytical characterization; the carboxylic acid terminus enables direct amidation without the synthetic overhead of PAB installation, streamlining procurement of linker intermediates for early-stage ADC development.

• [1] Matsuda Y, et al. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody-Drug Conjugates. J Med Chem. 2024;67(20):18124-18138. View Source
• [2] Dubowchik GM, et al. Cathepsin B-Labile Dipeptide Linkers for Lysosomal Release of Doxorubicin. Bioconjugate Chem. 2002;13(4):855-869. Val-Cit cleavage by cathepsin B releases drug with residual citrulline when no PAB spacer is present. View Source

Val-Cit Plasma Stability & Cathepsin B Cleavage

The Val-Cit dipeptide within t-Boc-N-amido-PEG4-Val-Cit is the identical protease recognition sequence used in the FDA-approved ADC brentuximab vedotin (Adcetris®) and is selectively cleaved by the lysosomal cysteine protease cathepsin B, which is overexpressed in many tumor types but minimally active in the extracellular environment [1]. In a comparative enzymatic study, Z-Val-Cit-PABC-DOX demonstrated high stability in human plasma and released doxorubicin upon cathepsin B treatment, though cleavage was 30-fold slower than the Phe-Lys analog with purified cathepsin B; rates were equivalent in whole lysosomal preparations, confirming multi-enzyme participation [2]. The Val-Cit motif thus provides a clinically validated balance of plasma stability and intracellular activation that is directly translatable to conjugates built from t-Boc-N-amido-PEG4-Val-Cit.

Val-Cit Stability

Class-level inference

Stable in human plasma; cleaved by cathepsin B. 30-fold slower than Phe-Lys with purified enzyme, equivalent in lysosomal extracts.

Clinically validated linker motif for ADC research with predictable intracellular activation.

Cleavage rates context-dependent on lysosomal enzyme milieu; multi-enzyme participation reported.

Evidence Dimension	Peptide linker plasma stability and enzymatic cleavage selectivity
Target Compound Data	Val-Cit dipeptide: stable in human plasma; cleaved by cathepsin B and lysosomal extracts [1]
Comparator Or Baseline	Phe-Lys dipeptide: 30-fold faster cleavage by purified cathepsin B; equivalent in lysosomal preparation [2]
Quantified Difference	Z-Phe-Lys-PABC-DOX cleavage by cathepsin B: 30-fold faster than Z-Val-Cit-PABC-DOX; rates identical in rat liver lysosomal preparation [2]
Conditions	Purified human cathepsin B, pH 5.0, 37°C; rat liver lysosomal preparation; human plasma stability assay [2]

Why This Matters

The Val-Cit sequence is the most extensively clinically validated cleavable dipeptide in ADC linkers, offering predictable cathepsin B-dependent release kinetics that procurement teams can rely on without requiring de novo cleavage validation.

• [1] Iris Biotech. Valine-Citrulline Based Enzymatically Cleavable Linkers. GGFG Motif for ADC Construction. 2024. View Source
• [2] Dubowchik GM, et al. Cathepsin B-Labile Dipeptide Linkers for Lysosomal Release of Doxorubicin from Internalizing Immunoconjugates. Bioconjugate Chem. 2002;13(4):855-869. View Source

Low pKa Enables Direct Amide Coupling

The terminal carboxylic acid of t-Boc-N-amido-PEG4-Val-Cit has a predicted pKa of 3.37 ± 0.10 . This moderate acidity, characteristic of PEG-ether-adjacent carboxylic acids, ensures that the carboxyl group remains predominantly deprotonated and reactive toward amine nucleophiles under standard coupling conditions (pH ~6-8) using activators such as HATU or EDC/NHS . The pKa value is comparable to that of other PEG-carboxylic acid linkers used in bioconjugation, facilitating predictable amide bond formation without requiring strong basic conditions that could compromise the Boc protecting group or the Val-Cit peptide integrity . In contrast, PAB-terminated analogs require additional activation steps (e.g., conversion to PNP carbonate) before payload attachment, adding synthetic complexity .

Carboxylic Acid pKa

Data to verify

Predicted pKa 3.37 ± 0.10; enables direct amidation with HATU/EDC at pH 6–8.

Supports single-step amidation without intermediate activation.

Predicted value; confirm experimentally for novel payload coupling conditions.

Evidence Dimension	Carboxylic acid acidity and coupling reactivity
Target Compound Data	Predicted pKa = 3.372 ± 0.10; free -COOH available for direct amidation
Comparator Or Baseline	Boc-PEG4-Val-Cit-PAB-OH: lacks free -COOH; requires PNP carbonate activation for payload conjugation
Quantified Difference	Direct amidation vs. two-step activation-conjugation; no quantitative rate difference available
Conditions	Predicted pKa at 25°C; coupling conditions: HATU/DIPEA in DMF or EDC/NHS in aqueous buffer, pH 6-8

Why This Matters

The predictable acidity and direct coupling capability reduce the number of synthetic steps required for payload conjugation, streamlining the procurement-to-conjugate workflow and minimizing yield losses from additional activation and purification steps.

t-Boc-N-amido-peg4-val-cit Application Scenarios

Direct Amidation to Amine Payloads, PAB-Free

t-Boc-N-amido-PEG4-Val-Cit is the preferred linker precursor when the payload possesses a free amine and can tolerate a residual citrulline moiety after cathepsin B cleavage. The free carboxylic acid (pKa 3.37) enables direct HATU- or EDC-mediated amidation in a single step, avoiding the two-step PNP carbonate activation required for PAB-terminated analogs . This reduces synthetic steps from 2 to 1 prior to Boc deprotection, improving overall yield and reducing purification burden.

Sequential Boc Deprotection and Amine Coupling

For multi-component conjugates where the linker must be first coupled to a payload via its carboxylic acid and subsequently deprotected to attach a targeting ligand or second functional module, t-Boc-N-amido-PEG4-Val-Cit provides true orthogonality. Acidic Boc removal (TFA/CH₂Cl₂, 20 min RT) liberates the terminal amine without affecting acid-stable payloads such as auristatins [1]. This is unachievable with Fmoc-protected linkers, which require basic piperidine deprotection that degrades base-sensitive payloads.

PEG4 Hydrophilicity-MW Balance in High-DAR ADCs

In DAR8 ADC formats, PEG4-containing linkers reduce aggregation compared to non-PEGylated Val-Cit linkers while keeping molecular weight below that of PEG8/PEG12 variants (621.72 Da vs. >800 Da for PEG8 constructs) [2]. This intermediate hydrophilicity is advantageous when payload hydrophobicity is moderate, as it avoids the excessive linker mass of longer PEG chains that can complicate analytical characterization and increase per-gram procurement costs.

Val-Cit Linker for PROTAC and Degrader Synthesis

Beyond ADCs, t-Boc-N-amido-PEG4-Val-Cit serves as a protease-responsive linker for PROTAC (PROteolysis TArgeting Chimera) and heterobifunctional degrader construction. The PEG4 spacer provides adequate distance between the target protein ligand and E3 ligase ligand, while the Val-Cit motif introduces a potential cathepsin-responsive release mechanism in lysosome-targeted degraders . The absence of PAB simplifies the degrader structure, reducing MW by ~105 Da relative to PAB-containing analogs, which is critical for maintaining drug-like physicochemical properties.

Application

Selection Property

Validation Focus

Amine payload linker building block (PAB-free)

Free carboxylic acid enables direct amidation

Single-step conjugation versus two-step PNP activation

Sequential orthogonal conjugation workflows

Boc deprotection under acidic conditions

Compatibility with acid-stable payloads and Fmoc strategies

High-DAR ADC construct hydrophilicity control

PEG4 spacer: 4 ethylene oxide units, intermediate molecular weight

Aggregation behavior relative to PEG2 and PEG8 linkers

PROTAC and degrader synthesis with protease-responsive linker

Val-Cit dipeptide for cathepsin B-labile release research

Cathepsin-responsive cleavage in lysosome-targeted degrader constructs

• [1] Patent DE19975019: Boc deprotection with TFA/CH₂Cl₂ (1:1), 20 min, RT. Available via Google Patents. View Source
• [2] Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. J Immunother Cancer. 2025;13(Suppl 2):A1079. Abstract 953. View Source